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Introduction
PNU-120596 is a potent, type II positive allosteric modulator (PAM) of the α7 nicotinic

acetylcholine receptor (α7 nAChR).[1][2] This receptor is a ligand-gated ion channel with high

permeability to calcium, playing a crucial role in various neurological processes.[1] PNU-
120596 enhances the activity of the α7 nAChR by increasing the channel's open time and

reducing its desensitization, leading to a significant potentiation of agonist-evoked calcium

influx.[2][3][4] These characteristics make PNU-120596 an invaluable tool for studying α7

nAChR function and for high-throughput screening of potential therapeutic compounds

targeting this receptor.

These application notes provide detailed protocols for utilizing PNU-120596 in calcium imaging

assays to investigate α7 nAChR activity.

Mechanism of Action of PNU-120596
PNU-120596 binds to an allosteric site on the α7 nAChR, distinct from the agonist binding site.

This binding event stabilizes the open conformation of the channel, thereby prolonging the

influx of cations, including Ca²⁺, upon agonist stimulation.[2][3][4] Furthermore, PNU-120596
effectively counteracts the rapid desensitization that is characteristic of α7 nAChRs, allowing

for a sustained receptor response in the continued presence of an agonist.[1][5] The enhanced
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and prolonged calcium signal elicited in the presence of PNU-120596 provides a robust and

easily detectable readout for receptor activation in calcium imaging assays.

The influx of extracellular calcium through the α7 nAChR channel can also trigger further

release of calcium from intracellular stores, such as the endoplasmic reticulum (ER), through a

process known as calcium-induced calcium release (CICR).[3][6] PNU-120596 augments this

process, leading to a substantial amplification of the intracellular calcium signal.[3]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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